Cas no 2171212-92-1 ((2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-methylbutanoic acid)

• Product Name: (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-methylbutanoic acid
• CAS No: 2171212-92-1
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 6326429
• PubChem ID: 165810563
• Update Time: 2025-05-21

(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-methylbutanoic acid
• (2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}-3-methylbutanoic acid
• EN300-1485367
• 2171212-92-1

• Inchi： 1S/C27H25FN2O5/c1-15(2)23(26(32)33)29-25(31)20-12-7-13-22(28)24(20)30-27(34)35-14-21-18-10-5-3-8-16(18)17-9-4-6-11-19(17)21/h3-13,15,21,23H,14H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t23-/m1/s1
• InChI Key： VANHKZKAWPPKGV-HSZRJFAPSA-N
• SMILES： FC1=CC=CC(=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@@H](C(=O)O)C(C)C)=O

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-methylbutanoic acid

Compound CAS No. 2171212-92-1: A Comprehensive Overview

The compound with CAS No. 2171212-92-1, known as (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-methylbutanoic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and biotechnology. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. Recent studies have highlighted its role in drug delivery systems and its ability to enhance the bioavailability of various therapeutic agents.

The molecular structure of (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-methylbutanoic acid is characterized by a complex arrangement of functional groups, including a fluorenylmethoxycarbonyl (Fmoc) group, a fluorophenyl moiety, and a butanoic acid backbone. These groups contribute to its versatile chemical reactivity and biological activity. The Fmoc group, in particular, is well-known for its protective role in peptide synthesis, making this compound a valuable tool in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, ensuring scalability for industrial applications. Researchers have also explored its potential as a building block for more complex molecules, leveraging its chiral center (the (R) configuration at the second carbon) to design enantiomerically pure compounds. This feature is crucial in drug development, where stereochemistry plays a pivotal role in determining pharmacokinetic properties.

In terms of applications, (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-methylbutanoic acid has shown promise in the development of novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its ability to modulate enzyme activity and inhibit key pathological processes. Its fluorophenyl group contributes to enhanced lipophilicity, which is beneficial for crossing biological membranes and improving drug delivery efficiency.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the Fmoc protected amino acid derivative. Subsequent steps include coupling reactions and stereochemical control to achieve the desired configuration. Recent optimizations in these processes have significantly improved yield and purity, making large-scale production feasible.

From an environmental perspective, the compound's degradation pathways and ecological impact are areas of ongoing research. Preliminary studies suggest that it undergoes hydrolysis under specific conditions, though further investigations are required to fully understand its environmental fate.

In conclusion, (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-methylbutanoic acid represents a cutting-edge molecule with vast potential in the pharmaceutical industry. Its unique structure, combined with recent advancements in synthetic techniques and application studies, positions it as a key player in future drug development efforts.